Cas no 1334368-65-8 (1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl-N-3-(methylsulfanyl)phenylpiperidine-3-carboxamide)

• Product Name: 1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl-N-3-(methylsulfanyl)phenylpiperidine-3-carboxamide
• CAS No: 1334368-65-8
• MF: C₂₂H₂₆N₆OS
• MW: 422.546442508698
• CID: 5811773
• PubChem ID: 56724709
• Update Time: 2025-06-03

1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl-N-3-(methylsulfanyl)phenylpiperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl-N-3-(methylsulfanyl)phenylpiperidine-3-carboxamide
• 1-[6-(3,5-dimethylpyrazol-1-yl)pyrimidin-4-yl]-N-(3-methylsulfanylphenyl)piperidine-3-carboxamide
• 1-[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl]-N-[3-(methylsulfanyl)phenyl]piperidine-3-carboxamide
• 1-(6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(3-(methylthio)phenyl)piperidine-3-carboxamide
• AKOS024534569
• VU0534210-1
• 1334368-65-8
• F6175-1096

• Inchi： 1S/C22H26N6OS/c1-15-10-16(2)28(26-15)21-12-20(23-14-24-21)27-9-5-6-17(13-27)22(29)25-18-7-4-8-19(11-18)30-3/h4,7-8,10-12,14,17H,5-6,9,13H2,1-3H3,(H,25,29)
• InChI Key： YCZCZIOQYBYIMQ-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=CC(=C1)NC(C1CN(C2C=C(N=CN=2)N2C(C)=CC(C)=N2)CCC1)=O

Computed Properties

• Exact Mass: 422.18888065g/mol
• Monoisotopic Mass: 422.18888065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 101Ų

Additional information on 1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl-N-3-(methylsulfanyl)phenylpiperidine-3-carboxamide

Comprehensive Analysis of 1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl-N-3-(methylsulfanyl)phenylpiperidine-3-carboxamide (CAS No. 1334368-65-8)

The compound 1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl-N-3-(methylsulfanyl)phenylpiperidine-3-carboxamide, with the CAS number 1334368-65-8, is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structural features, including the pyrimidine and piperidine moieties, make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds that play a critical role in regulating cellular processes and are often targeted in cancer therapy.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by the need for more effective and targeted treatments for complex diseases. The 1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl-N-3-(methylsulfanyl)phenylpiperidine-3-carboxamide stands out due to its ability to interact with specific protein kinases, which are often dysregulated in diseases such as cancer and autoimmune disorders. This has led to a growing body of research exploring its structure-activity relationship (SAR) and optimizing its pharmacological properties.

One of the key advantages of this compound is its selectivity profile, which minimizes off-target effects—a common challenge in drug development. The incorporation of the 3,5-dimethyl-1H-pyrazol-1-yl group enhances its binding affinity, while the methylsulfanyl moiety contributes to its metabolic stability. These features make it a valuable tool for both in vitro and in vivo studies, particularly in the context of precision medicine and personalized therapy.

The synthesis of 1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl-N-3-(methylsulfanyl)phenylpiperidine-3-carboxamide involves a multi-step process that highlights the importance of organic synthesis in modern pharmaceutical research. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to improve yield and purity, addressing the growing demand for high-quality compounds in preclinical studies. This aligns with the broader trend of green chemistry, where researchers aim to reduce waste and improve efficiency in chemical synthesis.

From a biochemical perspective, this compound exhibits promising pharmacokinetic properties, including favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These attributes are critical for its potential translation into clinical applications. Additionally, its low toxicity in preliminary studies makes it a safer candidate for further development, a factor that is increasingly important in the era of drug repurposing and combination therapies.

The rise of artificial intelligence (AI) and machine learning (ML) in drug discovery has further amplified interest in compounds like 1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl-N-3-(methylsulfanyl)phenylpiperidine-3-carboxamide. Computational models are being used to predict its interactions with various biological targets, accelerating the identification of potential therapeutic uses. This synergy between computational chemistry and experimental validation is reshaping the landscape of drug development, making it faster and more cost-effective.

In conclusion, 1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-4-yl-N-3-(methylsulfanyl)phenylpiperidine-3-carboxamide (CAS No. 1334368-65-8) represents a compelling example of how innovative chemical design can address unmet medical needs. Its multifunctional nature, combined with its favorable pharmacological properties, positions it as a compound of significant interest for future research and development. As the scientific community continues to explore its potential, this compound may pave the way for breakthroughs in targeted therapy and disease management.